Cas no 130752-96-4 (5'-Thymidylic acid,dibutyl ester (9CI))

• Product Name: 5'-Thymidylic acid,dibutyl ester (9CI)
• CAS No: 130752-96-4
• MF: C₁₈H₃₁N₂O₈P
• MW: 434.42110657692
• CID: 159084
• PubChem ID: 452555
• Update Time: 2025-04-19

5'-Thymidylic acid,dibutyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Thymidylic acid,dibutyl ester (9CI)
• Dibu
• dibutyl [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl phosphate
• DTXSID40156717
• 5'-diBu-PO4T
• 130752-96-4
• Thymidine-5'-dibutyl phosphate
• 5'-Thymidylic acid, dibutyl ester
• dibutyl [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl phosphate

• Inchi： 1S/C18H31N2O8P/c1-4-6-8-25-29(24,26-9-7-5-2)27-12-15-14(21)10-16(28-15)20-11-13(3)17(22)19-18(20)23/h11,14-16,21H,4-10,12H2,1-3H3,(H,19,22,23)/t14-,15+,16+/m0/s1
• InChI Key： UXXLAGMYHSGZNX-ARFHVFGLSA-N
• SMILES： P(=O)(OCCCC)(OCCCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O

Computed Properties

• Exact Mass: 434.18193
• Monoisotopic Mass: 434.18180295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 123.63